3-(7-Chlorofuro[3,2-b]pyridin-2-yl)aniline

• Molecular Formula: C13H9ClN2O
• Molecular Weight: 244.67 g/mol
• IUPAC Name: 3-(7-chlorofuro[3,2-b]pyridin-2-yl)aniline
• InChI: InChI=1S/C13H9ClN2O/c14-10-4-5-16-11-7-12(17-13(10)11)8-2-1-3-9(15)6-8/h1-7H,15H2
• InChI Key: BRPYAQSXPQGIIH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)N)C2=CC3=NC=CC(=C3O2)Cl

Description

3-(7-Chlorofuro[3,2-b]pyridin-2-yl)aniline is a useful research compound. Its molecular formula is C13H9ClN2O and its molecular weight is 244.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 20-mL microwave vial was added 7-chloro-2-iodo-furo[3,2-b]pyridine (500.00 mg; 1.79 mmol), 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline (431.19 mg; 1.97 mmol), palladium(ii) acetate (20.08 mg; 0.09 mmol), 2-dicyclohexylphosphino-2′,6′-dimethoxybiphenyl (73.45 mg; 0.18 mmol), and potassium carbonate (741.81 mg; 5.37 mmol). The reagents were suspended in dioxane (6.00 ml) and water (0.60 ml) and run in microwave reactor at 150° C. for 2 hours. The reaction mixture was cooled to room temperature, dried over Na2SO4, filtered and concentrated. The crude mixture was purified using Biotage column chromatography (50-100% EtOAc/Hexanes) to afford the title compound as a yellow solid (88.20 mg, 20%).